N-(2-methoxy-2-(3-methoxyphenyl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-methoxy-2-(3-methoxyphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H17NO4/c1-18-12-6-3-5-11(9-12)14(19-2)10-16-15(17)13-7-4-8-20-13/h3-9,14H,10H2,1-2H3,(H,16,17)
• InChI Key: CAHDIRXELXBDCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)C2=CC=CO2)OC
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

N-(2-methoxy-2-(3-methoxyphenyl)ethyl)furan-2-carboxamide, also known as MEC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development. MEC belongs to the class of furan-derived compounds, which have been found to exhibit various biological activities.

Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antibacterial Activities : N-(4-bromophenyl)furan-2-carboxamide analogues, similar in structure to N-(2-methoxy-2-(3-methoxyphenyl)ethyl)furan-2-carboxamide, showed significant in vitro antibacterial activities against clinically isolated drug-resistant bacteria like A. baumannii, K. pneumoniae, E. cloacae, and S. aureus. These compounds were synthesized using a palladium-catalyzed process and exhibited better activity than some commercially available drugs (Siddiqa et al., 2022).

Anticancer Activities

• Anticancer Properties : Research has demonstrated that certain furan-carboxamide derivatives, including those structurally similar to N-(2-methoxy-2-(3-methoxyphenyl)ethyl)furan-2-carboxamide, exhibit potent anticancer activities. These compounds were shown to inhibit cancer cell growth at nanomolar concentrations, bind to the colchicine site of tubulin, induce apoptosis, and display potent vascular disrupting properties (Romagnoli et al., 2015).

Other Biological Activities

• Antiprotozoal Agents : Some furan derivatives have been investigated for their antiprotozoal properties. For instance, derivatives like N-(2-methoxy-2-(3-methoxyphenyl)ethyl)furan-2-carboxamide have shown strong DNA affinities and significant in vitro activities against pathogens like T. b. rhodesiense and P. falciparum (Ismail et al., 2004).

• Antiviral Activities : Furan-carboxamide derivatives have also been identified as novel inhibitors of lethal H5N1 influenza A viruses. These compounds, including 2,5-dimethyl-substituted furan derivatives, demonstrated significant anti-influenza activity (Yongshi et al., 2017).